Cas no 62952-25-4 (Cyclohexanecarboxylic acid, 2-methyl-5-(1-methylethyl)-4-oxo-)
62952-25-4 structure
Product Name:Cyclohexanecarboxylic acid, 2-methyl-5-(1-methylethyl)-4-oxo-
CAS No:62952-25-4
MF:C11H18O3
MW:198.258823871613
CID:428342
PubChem ID:71381700
Update Time:2025-04-19
Cyclohexanecarboxylic acid, 2-methyl-5-(1-methylethyl)-4-oxo- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanecarboxylic acid, 2-methyl-5-(1-methylethyl)-4-oxo-
- 2-methyl-4-oxo-5-propan-2-ylcyclohexane-1-carboxylic acid
- 62952-25-4
- DTXSID90804130
- 2-Methyl-4-oxo-5-(propan-2-yl)cyclohexane-1-carboxylic acid
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- Inchi: 1S/C11H18O3/c1-6(2)8-5-9(11(13)14)7(3)4-10(8)12/h6-9H,4-5H2,1-3H3,(H,13,14)
- InChI Key: HPVPWFYALBGLCC-UHFFFAOYSA-N
- SMILES: O=C1CC(C)C(C(=O)O)CC1C(C)C
Computed Properties
- Exact Mass: 198.12564
- Monoisotopic Mass: 198.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Cyclohexanecarboxylic acid, 2-methyl-5-(1-methylethyl)-4-oxo- Related Literature
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
62952-25-4 (Cyclohexanecarboxylic acid, 2-methyl-5-(1-methylethyl)-4-oxo-) Related Products
- 2305-32-0(trans-1,2-Cyclohexanedicarboxylic acid)
- 98-78-2(3-oxocyclopentane-1-carboxylic acid)
- 610-09-3(cis-1,2-Cyclohexanedicarboxylic acid)
- 4331-54-8(4-methylcyclohexane-1-carboxylic acid)
- 6628-79-1(β-Methyllevulinic Acid)
- 7077-05-6(trans-4-Isopropylcyclohexanecarboxylic acid)
- 619-81-8(Cis-1,2-Cyclohexanedicarboxylic Acid)
- 13064-83-0(trans-4-methylcyclohexane-1-carboxylic acid)
- 619-82-9(trans-cyclohexane-1,4-dicarboxylic acid)
- 1076-97-7(1,4-Cyclohexanedicarboxylic Acid)
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